Cas no 1226429-20-4 (2-(methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide
• CAS No: 1226429-20-4
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• CID: 6195416
• PubChem ID: 49677631
• Update Time: 2025-10-16

2-(methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide
• SR-01000926202
• 1226429-20-4
• AKOS024527428
• N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-2-(methylthio)benzamide
• VU0528050-1
• 2-(methylsulfanyl)-N-[2-(1H-pyrrol-1-yl)quinolin-8-yl]benzamide
• F5896-0208
• SR-01000926202-1
• 2-methylsulfanyl-N-(2-pyrrol-1-ylquinolin-8-yl)benzamide

• Inchi： 1S/C21H17N3OS/c1-26-18-10-3-2-8-16(18)21(25)22-17-9-6-7-15-11-12-19(23-20(15)17)24-13-4-5-14-24/h2-14H,1H3,(H,22,25)
• InChI Key： VFMIIIJQSIIGLF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NC1=CC=CC2=CC=C(N=C21)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 359.10923335g/mol
• Monoisotopic Mass: 359.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide

Introduction to 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide (CAS No. 1226429-20-4)

2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide (CAS No. 1226429-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide is composed of a quinoline core, a benzamide moiety, and a pyrrole ring, all interconnected through specific functional groups. The presence of the methylsulfanyl group (SMe) adds to the compound's hydrophobicity and influences its biological activity. The quinoline ring, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in the compound's pharmacological effects. The benzamide moiety, on the other hand, contributes to the compound's ability to interact with specific protein targets.

In recent years, 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of focus has been its activity against neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been reported to inhibit beta-secretase (BACE1), an enzyme that plays a critical role in the production of amyloid-beta peptides, which are implicated in AD pathology.

Beyond neurodegenerative diseases, 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells. Additionally, this compound has been found to enhance the efficacy of conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy.

The pharmacokinetic properties of 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide have also been investigated to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it a viable candidate for oral administration. Furthermore, it has demonstrated low toxicity in animal models, which is crucial for its safety profile.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide. These trials are focusing on various indications, including neurodegenerative diseases and solid tumors. Preliminary results have been encouraging, with patients showing improved outcomes and manageable side effects. However, further research is needed to fully understand the long-term effects and optimize dosing regimens.

The synthesis of 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-ylbenzamide involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate aryl halides with pyrrole derivatives followed by functional group modifications to introduce the benzamide moiety and methylsulfanyl group. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for clinical trials and potential commercialization.

In conclusion, 2-(Methylsulfanyl)-N-2-(1H-pyrrol-1-yl)quinolin-8-y-lbenzamide (CAS No. 1226429-20-4) represents a promising candidate for therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from ongoing clinical trials, this compound may play a significant role in advancing treatments for neurodegenerative diseases and cancer.